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Compound of Interest

Compound Name: Cy5.5 dbco

Cat. No.: B6361167

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Cy5.5 Dibenzocyclooctyne (DBCO), a key reagent in modern
bioconjugation and fluorescence imaging. This document details the quantitative characteristics
of Cy5.5 DBCO, outlines experimental protocols for its use, and provides visual
representations of its structure and reaction mechanisms.

Core Chemical Structure and Properties

Cy5.5 DBCO is a bioorthogonal chemical probe that combines the near-infrared fluorescent
properties of the Cyanine5.5 (Cy5.5) dye with the copper-free click chemistry reactivity of the
Dibenzocyclooctyne (DBCO) group.[1] This combination allows for the specific and efficient
labeling of azide-modified biomolecules in complex biological systems without the need for a
cytotoxic copper catalyst.[2][3]

The core structure consists of two key moieties:

e Cy5.5 (Cyanine5.5): A polymethine dye characterized by a long conjugated chain between
two indolenine rings.[4][5] This extended Tt-conjugation system is responsible for its
absorption and emission in the near-infrared (NIR) spectrum, a region with minimal
autofluorescence from biological tissues, allowing for deeper tissue penetration and higher
signal-to-noise ratios in imaging applications. The "5.5" designation refers to the specific
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length of the polymethine chain and the presence of benzo-fused indolenine rings, which
red-shifts its spectral properties compared to Cyb5.

o DBCO (Dibenzocyclooctyne): A strained alkyne that readily undergoes a [3+2] cycloaddition
reaction with azides. This reaction, known as Strain-Promoted Alkyne-Azide Cycloaddition
(SPAAC), is highly selective and bioorthogonal, meaning it does not interfere with native
biochemical processes. The inherent ring strain of the cyclooctyne ring significantly
accelerates the reaction rate without the need for a copper catalyst, which can be toxic to
cells and organisms.

The IUPAC name for a representative Cy5.5 DBCO structure is 3-[6-[[3-(2-
azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-3-oxopropyl]amino]-6-
oxohexyl]-2-[(1E,3E,5E)-5-(3-ethyl-1,1-dimethyl-6,8-disulfobenzo[e]indol-2-ylidene)penta-1,3-
dienyl]-1,1-dimethyl-8-sulfobenzo[e]indol-3-ium-6-sulfonate.

Below is a diagram illustrating the constituent parts of the Cy5.5 DBCO molecule.
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Core Components of Cy5.5 DBCO
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Experimental Workflow: Protein Labeling and Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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